Cas no 33551-93-8 (Sodium bromothymol blue)

• Product Name: Sodium bromothymol blue
• CAS No: 33551-93-8
• MF: C₂₇H₂₇Br₂NaO₅S
• MW: 646.36305642128
• CID: 6633402
• PubChem ID: 6286755
• Update Time: 2024-01-04

Sodium bromothymol blue Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-3-methyl-6-(1-methylethyl)-, S,S-dioxide, monosodium salt
• 33551-93-8
• B-8988
• Bromothymol Blue, sodium salt
• AKOS024282606
• BENZENESULFONIC ACID, 2-((3-BROMO-4-HYDROXY-2-METHYL-5-(1-METHYLETHYL)PHENYL)(3-BROMO-2-METHYL-5-(1-METHYLETHYL)-4-OXO-2,5-CYCLOHEXADIEN-1-YLIDENE)METHYL)-, SODIUM SALT (1:1)
• Sodium bromothymol blue
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-3-methyl-6-(1-methylethyl)-, sodium salt (1:1)
• Bromothymol Blue sodium salt
• BROMTHYMOL BLUE SODIUM SALT [MI]
• 34722-90-2
• EINECS 252-169-7
• Bromthymol Blue sodium
• MFCD00077263
• UNII-CFN0FBC3YH
• S0044
• Bromthymol Blue sodium salt
• CFN0FBC3YH
• AS-83735
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-3-methyl-6-(1-methylethyl)-, monosodium salt
• Sodium alpha-(3-bromo-5-isopropyl-4-oxo-2-methyl-2,5-cyclohexadienylidene)-2-(3-bromo-4-hydroxy-5-isopropyl-2-methylphenyl)toluenesulphonate

• Inchi： 1S/C27H28Br2O5S.Na/c1-13(2)18-11-20(15(5)24(28)26(18)30)23(17-9-7-8-10-22(17)35(32,33)34)21-12-19(14(3)4)27(31)25(29)16(21)6;/h7-14,30H,1-6H3,(H,32,33,34);/q;+1/p-1/b23-21-;
• InChI Key： NMKFVGALBGZKGW-VZXGSGAOSA-M
• SMILES： BrC1=C(C(=CC(=C1C)/C(/C1C=CC=CC=1S(=O)(=O)[O-])=C1\C(C)=C(C(C(=C\1)C(C)C)=O)Br)C(C)C)O.[Na+]

Computed Properties

• Exact Mass: 645.98232g/mol
• Monoisotopic Mass: 643.98436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1040
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų